Cas no 2172151-84-5 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid
• CAS No: 2172151-84-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6425629
• PubChem ID: 165557273
• Update Time: 2025-06-07

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid
• 2172151-84-5
• EN300-1546605
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3-azabicyclo[3.2.1]octane-8-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-16(12-24(30)29-13-17-10-11-18(14-29)25(17)26(31)32)28-27(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23,25H,10-15H2,1H3,(H,28,33)(H,31,32)
• InChI Key： OJGRCRASOPPRGV-UHFFFAOYSA-N
• SMILES： OC(C1C2CN(C(CC(C)NC(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)=O)CC1CC2)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid

Introduction to 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic Acid (CAS No. 2172151-84-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid, with the CAS number 2172151-84-5, has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical structure, synthesis, and the latest research findings that underscore its importance in medicinal chemistry.

The molecular structure of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid is characterized by a complex arrangement of functional groups, including an azabicyclo[3.2.1]octane core, a butanoyl side chain, and a fluoren-9-ylmethoxycarbonyl moiety. The presence of these structural elements not only contributes to the compound's distinct chemical properties but also opens up diverse possibilities for its biological interactions. The azabicyclo[3.2.1]octane ring is known for its rigidity and stability, which can be advantageous in designing molecules with enhanced binding affinity to biological targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key step in the synthesis is the introduction of the fluoren-9-ylmethoxycarbonyl group, which is typically achieved through a protective group strategy followed by nucleophilic substitution or coupling reactions. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions, has significantly improved the efficiency and scalability of this process.

Recent research has focused on exploring the pharmacological potential of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3-azabicyclo3.2.1octane-8-carboxylic acid. Studies have indicated that this compound exhibits promising activities as an inhibitor of various enzymes and receptors involved in inflammatory and neurodegenerative diseases. The unique structural features of the molecule allow it to interact with biological targets in a highly specific manner, making it a valuable candidate for drug development.

One particularly intriguing aspect of this compound is its potential application in the treatment of neurological disorders. The rigid azabicyclo[3.2.1]octane core mimics natural amino acid structures, which can facilitate its binding to neurological receptors without causing off-target effects. Additionally, the presence of the fluoren-9-ylmethoxycarbonyl group enhances its solubility and bioavailability, crucial factors for effective drug delivery.

In vitro studies have demonstrated that 3-3-(({(9H-fluoren)-9}-yl)methoxycarbonylamino)butanoyl]-8-carboxylic acid exhibits significant inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. These findings are particularly relevant given the increasing evidence linking chronic inflammation to various diseases, including cancer and cardiovascular disorders.

The compound's potential as an anti-inflammatory agent has also been supported by animal models, where it has shown efficacy in reducing inflammation-induced pain and tissue damage without significant side effects. This makes it an attractive candidate for further development into a therapeutic drug.

Another area of interest is the application of this compound in cancer therapy. Preliminary studies have suggested that it can inhibit the growth of certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. The ability to selectively target cancer cells while minimizing harm to healthy tissues is a major goal in oncology research.

The structural diversity of CAS No 2172151 84 5 allows for further modifications that could enhance its pharmacological properties. For instance, derivatization of the fluorenylmethoxycarbonyl group could lead to new analogs with improved binding affinity or altered metabolic profiles. Such modifications are often explored using computational methods to predict how changes in structure will affect biological activity.

The synthesis and characterization of this compound have also contributed to advancements in synthetic organic chemistry techniques. The development of efficient synthetic routes has not only facilitated access to this compound but also provided insights into new methodologies for constructing complex molecular frameworks.

Future research directions include exploring the mechanism of action of {(fluorenylmethoxy carbonylamino)butanoyl]-8-carboxylic acid, particularly how it interacts with biological targets at the molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography will be instrumental in elucidating these interactions.

Additionally, preclinical studies are needed to evaluate the safety and efficacy of this compound in humans before it can be considered for clinical use. These studies will involve extensive toxicity testing and pharmacokinetic profiling to ensure that it meets regulatory standards for therapeutic agents.

In conclusion,{(fluorenylmethoxy carbonylamino)butanoyl]-8-carboxylic acid represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities。 Its synthesis provides valuable insights into modern organic chemistry techniques，while ongoing studies suggest numerous therapeutic applications。 As research continues，this compound may contribute significantly to advancements in medicine，offering new hope for treating various diseases。